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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334 Get Quote

Technical Support Center: 2-Ethoxyethanol Purification

Welcome to the technical support center for the purification of 2-Ethoxyethanol. This guide

provides detailed information on how to effectively remove hazardous peroxide impurities from

your solvent, ensuring the safety and success of your experiments.

Frequently Asked Questions (FAQs)
Q1: Why do I need to remove peroxides from 2-Ethoxyethanol?

A1: 2-Ethoxyethanol, like many ethers, can form explosive peroxide compounds over time

when exposed to air and light.[1][2] These peroxides are sensitive to heat, friction, and

mechanical shock and can detonate violently, especially during processes like distillation or

evaporation where they can become concentrated.[1][3] Therefore, it is crucial to remove these

impurities before use, particularly for applications involving heating.

Q2: How can I detect the presence of peroxides in my 2-Ethoxyethanol?

A2: Several methods are available for detecting peroxides. Commercially available peroxide

test strips are a simple and effective qualitative method.[4] A common wet chemical test

involves adding a freshly prepared solution of potassium iodide to the solvent; the formation of

a yellow to brown color indicates the presence of peroxides.[4]

Q3: How often should I test my 2-Ethoxyethanol for peroxides?
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A3: It is recommended to test for peroxides before each use, especially if the container has

been opened previously.[3] For unopened containers, it is good practice to test after the

manufacturer's expiration date. For opened containers of unstabilized ethers, peroxides can

form within days to weeks.[5]

Q4: What are the signs of high levels of peroxide contamination?

A4: Visual inspection of the solvent container can sometimes reveal high levels of peroxide

contamination. Signs to look for include the formation of crystals, a viscous liquid, or a cloudy

appearance.[2] If any of these are observed, the container should be handled with extreme

caution and not opened.

Q5: Can I prevent peroxide formation in 2-Ethoxyethanol?

A5: While complete prevention is difficult, the rate of peroxide formation can be significantly

reduced. Store 2-Ethoxyethanol in a tightly sealed, airtight, light-resistant container, away from

heat and light.[6] Purchasing solvents with added inhibitors, such as butylated hydroxytoluene

(BHT), can also slow down peroxide formation.[2]

Troubleshooting Guide
Q1: I tested my 2-Ethoxyethanol with peroxide test strips, and the color is much darker than

the highest value on the chart. What should I do?

A1: A very dark color indicates a high and potentially dangerous concentration of peroxides. Do

not attempt to move or open the container. Contact your institution's Environmental Health and

Safety (EHS) office immediately for guidance on safe disposal.

Q2: I performed the ferrous sulfate wash, but my 2-Ethoxyethanol still tests positive for

peroxides. What went wrong?

A2: There are a few possibilities:

Insufficient washing: You may not have performed enough washes to remove all the

peroxides. Repeat the washing procedure with a fresh portion of the ferrous sulfate solution

until a negative peroxide test is obtained.
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Inactive ferrous sulfate solution: The ferrous sulfate solution should be freshly prepared to

ensure the ferrous ions have not been oxidized to ferric ions, which are ineffective at

reducing peroxides.

Inadequate mixing: Ensure vigorous shaking during the extraction to maximize the contact

between the solvent and the aqueous ferrous sulfate solution.

Q3: After passing my 2-Ethoxyethanol through an activated alumina column, I noticed the

peroxide levels are still high. What is the issue?

A3: The capacity of the alumina column to remove peroxides is finite.

Column overload: You may have passed too much solvent through the column for the

amount of alumina used. A general guideline is to use approximately 80g of alumina for

every 100-400 mL of solvent.[7]

Inactive alumina: The activated alumina may have absorbed moisture from the atmosphere,

reducing its activity. Ensure you are using freshly activated alumina.

Channeling: The solvent may not be passing uniformly through the alumina bed. Ensure the

column is packed properly to avoid channeling.

Q4: I tried the sodium metabisulfite wash, and the solution became warm. Is this normal?

A4: Yes, the reaction between peroxides and sodium metabisulfite can be exothermic. It is

important to perform this procedure with adequate cooling and to vent the separatory funnel

frequently to release any pressure buildup, especially when working with larger volumes.

Data Presentation
Acceptable Peroxide Concentration Limits
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Application
Maximum Acceptable
Peroxide Level (ppm)

Citation

General Laboratory Use < 25 [1][8]

Distillation or Evaporation 0 [9][10]

Chromatography < 30 (if not evaporated) [10]

Disposal < 100 (consult EHS) [1][11]

Comparison of Peroxide Removal Methods
Method Advantages Disadvantages

Ferrous Sulfate Wash
Effective for high levels of

peroxides. Relatively fast.

Introduces water and acid into

the solvent, requiring

subsequent washing and

drying steps.

Activated Alumina Column

Removes peroxides and dries

the solvent simultaneously.

Does not introduce

contaminants.

Can be less effective for very

high peroxide concentrations.

Alumina has a finite capacity.

May remove inhibitors.[4]

Sodium Metabisulfite Wash
Effective for removing

peroxides.

The reaction can be

exothermic. Introduces water,

necessitating a drying step.

Experimental Protocols
Protocol 1: Ferrous Sulfate Wash
This method is effective for removing peroxides from water-insoluble ethers like 2-
Ethoxyethanol by reducing the peroxides with ferrous ions.

Materials:

Peroxide-contaminated 2-Ethoxyethanol

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)
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Concentrated sulfuric acid (H₂SO₄)

Distilled water

Separatory funnel

Beakers and flasks

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Peroxide test strips

Procedure:

Prepare the Ferrous Sulfate Solution: In a fume hood, prepare a fresh solution by dissolving

6 g of ferrous sulfate heptahydrate in 11 mL of distilled water and carefully adding 0.6 mL of

concentrated sulfuric acid.[12]

Extraction: Place the peroxide-contaminated 2-Ethoxyethanol in a separatory funnel. For

every 1 L of solvent, add approximately 100 mL of the freshly prepared ferrous sulfate

solution.

Mixing: Stopper the separatory funnel and shake vigorously for 1-2 minutes, periodically

venting the funnel to release any pressure.

Separation: Allow the layers to separate completely. The aqueous layer (bottom) will contain

the oxidized iron and other impurities. Drain and discard the aqueous layer.

Repeat: Repeat the washing step with fresh portions of the ferrous sulfate solution until the

organic layer gives a negative test for peroxides using a test strip.

Water Wash: Wash the 2-Ethoxyethanol with two portions of distilled water to remove any

residual acid and iron salts.

Drying: Dry the purified 2-Ethoxyethanol over anhydrous magnesium sulfate or sodium

sulfate.

Filtration: Filter the dried solvent to remove the drying agent.
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Storage: Store the purified 2-Ethoxyethanol in a tightly sealed, amber glass bottle,

preferably under an inert atmosphere (e.g., nitrogen or argon).

Start: Contaminated
2-Ethoxyethanol

Prepare fresh
FeSO4 solution

Add FeSO4 solution
to solvent in

separatory funnel

Shake vigorously
and vent

Allow layers to
separate and drain

aqueous layer

Test organic layer
for peroxidesPositive

Wash with
distilled water

Negative Dry with
anhydrous MgSO4 Filter End: Purified

2-Ethoxyethanol

Click to download full resolution via product page

Caption: Workflow for removing peroxides using a ferrous sulfate wash.

Protocol 2: Activated Alumina Column Chromatography
This method utilizes activated alumina to adsorb and decompose peroxides, simultaneously

drying the solvent.

Materials:

Peroxide-contaminated 2-Ethoxyethanol

Activated alumina (basic or neutral, Brockmann Grade I)

Glass chromatography column with a stopcock

Glass wool or cotton

Sand (optional)

Collection flask

Peroxide test strips

Procedure:
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Column Preparation: In a fume hood, securely clamp a glass chromatography column in a

vertical position. Place a small plug of glass wool or cotton at the bottom of the column to

support the packing material.

Packing the Column: Add the activated alumina to the column. A general guideline is to use

80 g of alumina for every 100-400 mL of solvent to be purified.[7] Gently tap the column to

ensure even packing and to remove any air pockets. A small layer of sand can be added on

top of the alumina to prevent disturbance during solvent addition.

Elution: Carefully pour the peroxide-contaminated 2-Ethoxyethanol onto the top of the

alumina column.

Collection: Open the stopcock and allow the solvent to pass through the column under

gravity. Collect the purified solvent in a clean, dry flask.

Peroxide Test: Test the collected eluate for the presence of peroxides. If the test is positive,

the column capacity may have been exceeded.

Column Deactivation: After use, the alumina may still contain adsorbed peroxides. It is a

good safety practice to slowly pass a dilute acidic solution of ferrous sulfate through the

column to deactivate any residual peroxides before disposing of the alumina.[9][10]

Storage: Store the purified 2-Ethoxyethanol in a tightly sealed, amber glass bottle,

preferably under an inert atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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